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Compound of Interest

Compound Name: 2,3,5,5-Tetramethylhexanal

CAS No.: 68391-29-7

Cat. No.: B8736681 Get Quote

An In-Depth Comparative Analysis of Odor Strength: 3,5,5-Trimethylhexanal vs. Nonanal

Introduction: The Structural Nuances of Scent
In the intricate world of fragrance and flavor chemistry, the structure of a molecule is the

primary determinant of its sensory perception. Aldehydes, a class of organic compounds

characterized by a formyl group (-CHO), are foundational to modern perfumery, lending

brightness, diffusion, and character to a vast array of formulations.[1] This guide provides a

detailed comparative analysis of two C9 aldehydes of significant industrial interest: 3,5,5-

Trimethylhexanal, a branched-chain aldehyde, and Nonanal, its linear-chain counterpart.

While both molecules share the same molecular formula (C9H18O), their distinct structural

architectures—a branched versus a straight carbon chain—give rise to unique olfactory profiles

and odor strengths. For researchers and product development professionals, understanding

these differences is critical for the targeted selection and application of aroma chemicals. This

document outlines the fundamental physicochemical properties, odor profiles, and provides

robust experimental protocols for the quantitative comparison of their odor strengths.

Physicochemical Properties: The Foundation of
Volatility and Perception
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The odor of a substance is contingent upon its ability to volatilize and interact with olfactory

receptors in the nasal cavity. Key physical properties dictate this behavior. 3,5,5-

Trimethylhexanal's branched structure results in a lower boiling point and higher vapor

pressure compared to the linear Nonanal, suggesting a potentially faster evaporation rate.[2][3]

Property 3,5,5-Trimethylhexanal Nonanal (Aldehyde C-9)

Chemical Structure Branched-chain aldehyde Linear-chain aldehyde

Molecular Formula C9H18O C9H18O

Molecular Weight 142.24 g/mol [2][3] 142.24 g/mol [4]

Appearance
Colorless to pale yellow

liquid[3]

Colorless to pale yellow

liquid[4][5]

Boiling Point 173 °C[3] 195 °C[5]

Vapor Pressure ~1.6 hPa @ 20°C[2]
~0.37 mmHg (~0.49 hPa) @

25°C[5]

Water Solubility
0.01% at 20 °C (very slightly

soluble)[2][3]
96 mg/L at 25 °C (insoluble)[5]

CAS Number 5435-64-3[2] 124-19-6[6]

Comparative Odor Profile Characterization
The difference in molecular geometry directly translates to distinct odor characters. Nonanal is

a classic reference for a floral, citrusy aldehyde, while 3,5,5-Trimethylhexanal offers a greener,

more complex profile.

3,5,5-Trimethylhexanal: This branched aldehyde is predominantly characterized by its green

and citrus notes.[2] Its profile is often described as fresh, herbal, and aldehydic, with fatty

and woody undertones.[7] This complexity makes it valuable for adding a refreshing and

clean character to fragrances.[8]

Nonanal: As a linear aldehyde, Nonanal delivers a powerful and distinct floral-citrus scent,

often associated with rose and orange peel.[4][5][9] Its profile is also described as waxy and
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green.[4][10] Nonanal is widely used to enhance floral and citrus accords, providing a

diffusive and bright top note.[10][11]

Odor Descriptor 3,5,5-Trimethylhexanal Nonanal

Primary Notes Green, Citrus, Herbal[2] Floral, Citrus, Waxy[4][6]

Secondary Notes
Aldehydic, Fresh, Woody,

Fatty[2]
Green, Orange Peel[4][10]

Overall Impression
Refreshing, clean, complex[8]

[12]

Powerful, diffusive, bright[10]

[13]

Quantitative Analysis of Odor Strength:
Experimental Methodologies
Odor strength is scientifically quantified by the Odor Detection Threshold (ODT)—the minimum

concentration of a substance detectable by the human sense of smell. A lower ODT signifies a

more potent odorant. For Nonanal, the ODT has been established at 0.53 parts per billion

(ppb).[14] While a publicly documented ODT for 3,5,5-Trimethylhexanal is not readily available,

the following protocols describe how this value, along with supra-threshold intensity, can be

determined and compared.

Protocol 1: Determination of Odor Detection Threshold
(ODT) via Dynamic Olfactometry
This protocol is designed to determine the ODT in compliance with standards like EN 13725. It

relies on a panel of screened and trained assessors and a forced-choice presentation method

to minimize bias.

Causality: The 3-Alternative Forced-Choice (3-AFC) method is a self-validating system. By

presenting one port with the diluted odorant and two with neutral air, a correct identification by

chance is only 33.3%. A consistent detection rate of 50% (midway between chance and

certainty) is a statistically robust measure of the detection threshold.[14]

Step-by-Step Methodology:
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Panelist Screening: Select 8-12 individuals screened for normal olfactory acuity using a

standardized set of reference odorants.

Sample Preparation: Prepare certified gas standards of both 3,5,5-Trimethylhexanal and

Nonanal. These standards will be dynamically diluted with carbon-filtered, odorless air using

a precision olfactometer.

Presentation Series: Begin with a high dilution (sub-threshold concentration) and present it to

the panelist in an ascending concentration series.

3-AFC Task: At each dilution step, the panelist is presented with three sniffing ports. One port

delivers the diluted odorant, while the other two deliver blank (odorless) air. The panelist

must identify the port containing the odor.

Data Collection: Record whether the choice was correct or incorrect for each panelist at each

concentration level.

Threshold Calculation: The individual ODT is the concentration at which a panelist achieves

50% correct detections. The group ODT is calculated as the geometric mean of the individual

thresholds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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